Cas no 1823913-89-8 (5,7-Difluoroquinazolin-2-amine)

• Product Name: 5,7-Difluoroquinazolin-2-amine
• CAS No: 1823913-89-8
• MF: C₈H₅F₂N₃
• MW: 181.142207860947
• CID: 4769956
• PubChem ID: 72710338
• Update Time: 2025-05-19

5,7-Difluoroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoroquinazolin-2-amine
• AKOS022178522
• D82763
• C8H5F2N3
• YXC91389
• BS-16151
• CS-0187090
• 1823913-89-8

• Inchi： 1S/C8H5F2N3/c9-4-1-6(10)5-3-12-8(11)13-7(5)2-4/h1-3H,(H2,11,12,13)
• InChI Key： RDXGFDASBYKBGY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=CN=C(N)N=2)F

Computed Properties

• Exact Mass: 181.04515350g/mol
• Monoisotopic Mass: 181.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 367.0±45.0 °C at 760 mmHg
• Flash Point: 175.7±28.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,7-Difluoroquinazolin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,7-Difluoroquinazolin-2-amine

Introduction to 5,7-Difluoroquinazolin-2-amine (CAS No. 1823913-89-8)

5,7-Difluoroquinazolin-2-amine is a fluorinated quinazoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile biological activities and potential therapeutic applications. This compound, identified by the chemical abstracts service number 1823913-89-8, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of fluorine atoms at the 5th and 7th positions of the quinazoline ring enhances its metabolic stability and binding affinity to biological targets, making it a promising candidate for drug development.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms into this scaffold modulates its electronic and steric properties, thereby influencing its interactions with biological macromolecules. Specifically, the fluorine substituents can improve the compound's bioavailability and resistance to enzymatic degradation, which are critical factors in drug design.

In recent years, 5,7-Difluoroquinazolin-2-amine has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Kinases are key regulatory enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. Preclinical studies have demonstrated that this compound can selectively inhibit certain kinases by binding to their active sites, thereby disrupting abnormal signaling cascades. The fluorinated quinazoline derivative has shown particular promise in targeting tyrosine kinases, which are overexpressed in many types of cancer.

Moreover, the structural features of 5,7-Difluoroquinazolin-2-amine make it an attractive candidate for further derivatization to enhance its pharmacological properties. Researchers have explored various modifications to the quinazoline core, including the introduction of additional functional groups such as amines, carboxylic acids, and alcohols. These modifications can fine-tune the compound's solubility, permeability, and binding affinity, ultimately improving its therapeutic efficacy.

The synthesis of 5,7-Difluoroquinazolin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between fluoro-substituted intermediates with appropriate amino compounds, followed by cyclization steps to form the quinazoline ring. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process and improve scalability.

One of the most compelling aspects of 5,7-Difluoroquinazolin-2-amine is its potential for developing novel therapeutic agents with minimal side effects. Unlike some conventional chemotherapeutic drugs that exhibit broad-spectrum toxicity, this compound has shown selective toxicity towards cancer cells while sparing healthy tissues. This selectivity is attributed to its precise interaction with target enzymes and the modulation of intracellular signaling pathways in tumor cells.

Recent advances in computational chemistry have further accelerated the discovery process for derivatives of 5,7-Difluoroquinazolin-2-amine. Molecular modeling techniques allow researchers to predict the binding affinity of different analogs to biological targets with high accuracy. This enables the rapid identification of lead compounds that can be further optimized through experimental validation.

The pharmacokinetic profile of 5,7-Difluoroquinazolin-2-amine is another critical factor that influences its clinical applicability. Studies have shown that this compound exhibits good oral bioavailability and prolonged half-life in vivo, suggesting its potential for once-daily dosing regimens. Additionally, its stability under various physiological conditions enhances its suitability for formulation into oral or injectable dosage forms.

In conclusion,5,7-Difluoroquinazolin-2-amine (CAS No. 1823913-89-8) represents a significant advancement in the development of fluorinated quinazoline-based therapeutics. Its unique structural features and promising biological activities position it as a valuable scaffold for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound,5,7-Difluoroquinazolin-2-amine is poised to play a pivotal role in future therapeutic strategies.